Cas no 2680724-14-3 (benzyl N-(5-bromo-6-cyclopropylpyridin-2-yl)carbamate)

• Product Name: benzyl N-(5-bromo-6-cyclopropylpyridin-2-yl)carbamate
• CAS No: 2680724-14-3
• MF: C₁₆H₁₅BrN₂O₂
• MW: 347.206503152847
• CID: 5626958
• PubChem ID: 165932771
• Update Time: 2025-11-05

benzyl N-(5-bromo-6-cyclopropylpyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680724-14-3
• EN300-28298086
• benzyl N-(5-bromo-6-cyclopropylpyridin-2-yl)carbamate

• Inchi： 1S/C16H15BrN2O2/c17-13-8-9-14(18-15(13)12-6-7-12)19-16(20)21-10-11-4-2-1-3-5-11/h1-5,8-9,12H,6-7,10H2,(H,18,19,20)
• InChI Key： UYQWAKPQOLZWBC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(NC(=O)OCC2C=CC=CC=2)N=C1C1CC1

Computed Properties

• Exact Mass: 346.03169g/mol
• Monoisotopic Mass: 346.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(5-bromo-6-cyclopropylpyridin-2-yl)carbamate

Benzyl N-(5-Bromo-6-cyclopropylpyridin-2-yl)carbamate (CAS No. 2680724-14-3): A Comprehensive Overview

Benzyl N-(5-bromo-6-cyclopropylpyridin-2-yl)carbamate (CAS No. 2680724-14-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both bromine and cyclopropyl substituents on the pyridine ring makes it a valuable intermediate for further chemical modifications.

The molecular structure of benzyl N-(5-bromo-6-cyclopropylpyridin-2-yl)carbamate features a carbamate functional group, which is often utilized in medicinal chemistry due to its ability to enhance bioavailability and metabolic stability. Researchers are particularly interested in this compound for its potential role in developing kinase inhibitors, a hot topic in cancer therapy and autoimmune disease treatment. Recent trends in AI-driven drug discovery have also highlighted such compounds as promising candidates for virtual screening and molecular docking studies.

In the context of green chemistry and sustainable synthesis, benzyl N-(5-bromo-6-cyclopropylpyridin-2-yl)carbamate represents an interesting case study. Many pharmaceutical companies are now searching for eco-friendly synthetic routes to similar compounds, driven by increasing environmental regulations and the demand for cost-effective production methods. This aligns with current industry searches for "sustainable heterocyclic synthesis" and "green chemistry approaches to pyridine derivatives."

The physical and chemical properties of CAS 2680724-14-3 make it suitable for various applications. Its moderate solubility in organic solvents and stability under standard conditions have made it a preferred choice for medicinal chemistry research. The bromine atom at the 5-position offers an excellent handle for further functionalization through cross-coupling reactions, a technique frequently searched by synthetic chemists working on palladium-catalyzed transformations.

Recent patent literature reveals growing interest in benzyl carbamate-protected pyridines like this compound for developing next-generation pharmaceuticals. Particularly in the field of central nervous system (CNS) drugs, such structures have shown promise in modulating neurotransmitter systems. This connects with trending searches about "blood-brain barrier permeable compounds" and "neuroprotective agent development."

The market outlook for benzyl N-(5-bromo-6-cyclopropylpyridin-2-yl)carbamate appears positive, with increasing demand from contract research organizations and pharmaceutical development companies. Analytical data shows rising search volumes for "high-purity pyridine intermediates" and "custom synthesis of brominated heterocycles," indicating strong commercial interest. The compound's potential in crop protection chemicals also aligns with current agricultural industry needs for novel pest control agents.

From a regulatory perspective, CAS 2680724-14-3 falls into the category of research chemicals with no current usage restrictions. However, researchers should always consult the latest chemical safety guidelines when handling this material. The scientific community continues to investigate its structure-activity relationships, particularly in relation to its biological target interactions - a subject of numerous recent publications and conference presentations.

In material science applications, the unique electronic properties of benzyl N-(5-bromo-6-cyclopropylpyridin-2-yl)carbamate have attracted attention for developing organic electronic materials. Its potential use in OLED technologies and molecular sensors connects with current industry searches for "novel organic semiconductors" and "pyridine-based functional materials."

The analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for quality control in chemical manufacturing and are frequently searched topics among analytical chemists working with pharmaceutical intermediates.

Looking ahead, benzyl N-(5-bromo-6-cyclopropylpyridin-2-yl)carbamate is poised to remain relevant in multiple research domains. Its structural features align well with current trends in fragment-based drug discovery and click chemistry applications. As the scientific community continues to explore its potential, this compound will likely feature in more high-impact research publications and patent applications in the coming years.